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Compound of Interest

Compound Name: Anthracene-D10

Cat. No.: B048595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to the material safety data for

Anthracene-D10. It is intended to serve as a comprehensive resource for researchers,

scientists, and professionals in drug development who may handle this compound. This guide

consolidates critical safety information, toxicological data, and standardized experimental

protocols.

Chemical and Physical Properties
Anthracene-D10 is a deuterated form of anthracene, a solid polycyclic aromatic hydrocarbon

(PAH).[1] While it is not considered genotoxic or carcinogenic, it can pose a threat to aquatic

life.[2] The physical and chemical properties of Anthracene-D10 are summarized below.
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Property Value Reference(s)

Chemical Formula C₁₄D₁₀ [3][4]

Molecular Weight 188.29 g/mol [3][4][5]

CAS Number 1719-06-8 [3][4]

Appearance Beige-yellow solid [6]

Melting Point 210-215 °C [3][4]

Boiling Point 340 °C [3][4]

Flash Point 121 °C (closed cup) [3][7]

Relative Density 1.2 g/cm³ [3]

Solubility Insoluble in water

Isotopic Purity 98 atom % D [4]

Hazard Identification and Classification
Anthracene-D10 is classified as a hazardous substance. The following table summarizes its

hazard statements according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).

Hazard Class GHS Classification Hazard Statement(s)

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, acute hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, chronic hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects
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Signal Word: Warning

Pictograms:

Toxicological Information
The toxicological profile of Anthracene-D10 is considered to be similar to that of its non-

deuterated counterpart, anthracene.
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Toxicological Endpoint Summary of Effects Reference(s)

Acute Toxicity (Oral)

No data available for

Anthracene-D10. For

anthracene, a 90-day study in

mice showed no treatment-

related effects at doses up to

1000 mg/kg bw/d.

[8]

Skin Irritation

Causes skin irritation.[2][3]

Contact can lead to itching and

burning, which is aggravated

by sunlight.[9] Fumes can also

cause mild skin irritation in

mice.[8]

Eye Irritation

Causes serious eye irritation.

[2][3] Vapors may also cause

mild eye irritation.[8]

Respiratory Irritation

May cause respiratory tract

irritation.[2][3] Inhalation of

dust can irritate the nose and

throat, leading to coughing and

wheezing.[9][10] Fumes at 4.7

mg/m³ can cause mild

irritation.[8]

Carcinogenicity

There is limited evidence of

carcinogenicity in animal

studies for anthracene.[11] The

International Agency for

Research on Cancer (IARC)

classifies it as Group 2B:

Possibly carcinogenic to

humans.[1]

Aquatic Toxicity Very toxic to aquatic life with

long-lasting effects.[2][3] The

96-hour LC50 for freshwater
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fish is reported to be between

1.3 to 46 µg/L.

Experimental Protocols
Detailed methodologies for assessing the key toxicological endpoints are outlined below, based

on internationally recognized guidelines.

Skin Irritation Testing (based on OECD Guideline 439)
The in vitro skin irritation test utilizes a reconstructed human epidermis (RhE) model, which

mimics the biochemical and physiological properties of the upper layers of human skin.[7][12]

[13][14]

Experimental Workflow:
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Preparation

Exposure

Post-Exposure & Analysis

Classification

Pre-warm RhE models
(37°C, 5% CO2, 60 min)

Replace culture medium

Incubate for 18 hours

Apply Anthracene-D10
(30µl liquid or 25mg solid)

Apply Controls
(Negative: Ultrapure water

Positive: 5% SDS)

Incubate for 60 minutes

Wash models to remove
test item and controls

Perform MTT assay to
measure cell viability

Read absorbance

Calculate % viability vs.
negative control

Viability ≤ 50%?

Classify as Irritant
(UN GHS Category 2)

Yes

Classify as Non-Irritant

No

Click to download full resolution via product page

In Vitro Skin Irritation Testing Workflow.
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Eye Irritation Testing (based on OECD Guideline 496)
The Ocular Irritection® assay is an in vitro method that models changes in corneal opacity to

identify substances that can cause serious eye damage or irritation.[15]
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Preparation

Exposure

Analysis

Classification

Rehydrate macromolecular
reagent matrix

Apply Anthracene-D10 to matrix
(neat or diluted based on properties) Apply Controls

Incubate for 24 hours at 25°C

Visually inspect for turbidity

Quantitatively measure turbidity
(if applicable)

Significant turbidity?

Classify as causing
serious eye damage

Yes

No classification required

No

Anthracene cis-1,2-dihydroxy-
1,2-dihydroanthracene

Hydroxylation 1,2-dihydroxyanthraceneOxidation cis-4-(2'-hydroxynaphth-3-yl)
-2-oxobut-3-enoic acid

Meta-cleavage 6,7-benzocoumarinSpontaneous rearrangement
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Hazard Identification

Risk Assessment

Control Measures

Emergency Response

Skin Irritant
Eye Irritant

Respiratory Irritant
Aquatic Toxin

Assess potential for
skin/eye contact, inhalation,
and environmental release

Use in fume hood or
well-ventilated area

Implement safe work
procedures and training

Wear appropriate PPE:
Gloves, Goggles, Lab Coat

Provide immediate first aid
for exposures

Follow spill cleanup
proceduresDispose of waste properly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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